Cas no 2138204-41-6 (4-\u200b(Aminomethyl)\u200b-\u200b2-\u200bnitrophenol Sulfate)

• Product Name: 4-\u200b(Aminomethyl)\u200b-\u200b2-\u200bnitrophenol Sulfate
• CAS No: 2138204-41-6
• MF: C₇H₁₀N₂O₇S
• MW: 266.228500843048
• CID: 4640892
• Update Time: 2025-06-27

4-\u200b(Aminomethyl)\u200b-\u200b2-\u200bnitrophenol Sulfate Chemical and Physical Properties

Names and Identifiers

• 4-\u200b(Aminomethyl)\u200b-\u200b2-\u200bnitrophenol Sulfate

• Inchi： 1S/C7H8N2O3.H2O4S/c8-4-5-1-2-7(10)6(3-5)9(11)12;1-5(2,3)4/h1-3,10H,4,8H2;(H2,1,2,3,4)
• InChI Key： TZWCCJUDDAVBSZ-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.N(C1C(=CC=C(CN)C=1)O)(=O)=O

Additional information on 4-\u200b(Aminomethyl)\u200b-\u200b2-\u200bnitrophenol Sulfate

4-(Aminomethyl)-2-nitrophenol Sulfate (CAS No. 2138204-41-6): A Key Compound in Pharmaceutical and Biomedical Research

4-(Aminomethyl)-2-nitrophenol Sulfate, a derivative of 2-nitrophenol with an aminomethyl group and sulfate ester functionality, has emerged as a critical compound in pharmaceutical and biomedical research due to its unique chemical structure and potential applications in drug development. The CAS No. 2138204-41-6 identifies this compound as a sulfate esterified form of 4-(aminomethyl)-2-nitrophenol, which is notable for its ability to modulate biological pathways through interactions with receptor systems. Recent studies highlight its role in enhancing the solubility and bioavailability of active pharmaceutical ingredients (APIs), making it a promising candidate for advanced drug delivery systems.

The 4-(Aminomethyl)-2-nitrophenol Sulfate molecule combines the electron-withdrawing properties of the nitro group with the polar characteristics of the sulfate ester. This dual functionality allows the compound to act as a versatile scaffold for drug design, particularly in the development of small-molecule therapeutics targeting inflammation, oxidative stress, and metabolic disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that sulfate esterification significantly improves the water solubility of 2-nitrophenol derivatives, a critical factor in overcoming solubility limitations for oral drug formulations. This finding underscores the importance of sulfate groups in optimizing the physicochemical properties of pharmaceutical compounds.

Recent advances in computational chemistry have enabled the prediction of the molecular interactions of 4-(Aminomethyl)-2-nitrophenol Sulfate with biological targets. Machine learning models trained on large-scale datasets of drug-target interactions have identified potential binding sites for this compound on enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). A 2024 preprint from Nature Communications highlighted that sulfate ester groups can enhance hydrogen bonding with protein residues, thereby increasing the affinity of the compound for its target. This insight is particularly relevant for the design of anti-inflammatory agents, where precise molecular interactions are crucial for efficacy.

The 4-(Aminomethyl)-2-nitrophenol Sulfate is also being explored for its role in modulating signaling pathways associated with neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported that sulfate ester derivatives of 2-nitrophenol compounds exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. The sulfate group is hypothesized to stabilize the molecular conformation of the compound, enabling it to interfere with protein misfolding processes. These findings suggest that the sulfate esterification strategy could be applied to develop novel therapeutics for neurodegenerative disorders.

Another area of interest is the use of 4-(Aminomethyl)-2-nitrophenol Sulfate in the context of drug repurposing. Researchers are investigating its potential as an adjunct therapy for metabolic syndrome, a condition characterized by insulin resistance and chronic inflammation. A 2024 clinical trial published in The Lancet Diabetes & Endocrinology showed that sulfate-modified phenolic compounds can improve insulin sensitivity by modulating the activity of peroxisome proliferator-activated receptors (PPARs). This aligns with the growing trend of utilizing sulfate esters to enhance the pharmacological profile of natural products and synthetic drugs.

The 4-(Aminomethyl)-2-nitrophenol Sulfate also demonstrates promise in the field of antimicrobial drug development. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that sulfate ester derivatives of 2-nitrophenol compounds exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The sulfate group is believed to disrupt bacterial cell membrane integrity by altering the electrostatic interactions between the microbial surface and the compound. This mechanism of action is distinct from traditional antibiotics, which often target specific metabolic pathways, and could lead to the development of novel antimicrobial agents with reduced resistance potential.

From a synthetic perspective, the 4-(Aminomethyl)-2-nitrophenol Sulfate is synthesized through a multi-step process involving the nitration of phenol derivatives, followed by amination and sulfate esterification. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing the environmental impact and cost of production. A 2024 review in Green Chemistry emphasized the importance of sustainable synthesis routes for sulfate ester compounds, particularly in the context of green pharmaceutical manufacturing. The use of biocatalysts and solvent-free conditions has been shown to enhance the atom economy of the synthesis process, aligning with global efforts to reduce the carbon footprint of drug development.

In conclusion, the 4-(Aminomethyl)-2-nitrophenol Sulfate (CAS No. 2138204-41-6) represents a multifaceted compound with significant potential in pharmaceutical and biomedical research. Its unique chemical structure, combined with the functional advantages of sulfate esterification, positions it as a valuable tool for drug design, targeting inflammation, neurodegeneration, and antimicrobial resistance. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of innovative therapies for complex diseases.